Cas no 315246-03-8 (<br>2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4,5-dihydropyrano[4,3-b]pyran-3-c arbonitrile)

• Product Name: <br>2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4,5-dihydropyrano[4,3-b]pyran-3-c arbonitrile
• CAS No: 315246-03-8
• MF: C₁₆H₁₁FN₂O₃
• MW: 298.268547296524
• MDL: MFCD00543733
• CID: 3057076
• PubChem ID: 2828690
• Update Time: 2025-06-12

<br>2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4,5-dihydropyrano[4,3-b]pyran-3-c arbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4,5-dihydropyrano[4,3-b]pyran-3-c arbonitrile
• CS-0320409
• 2-Amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4H,5H-pyrano(4,3-b)pyran-3-carbonitrile
• HMS1535P09
• TimTec1_000691
• SR-01000408496
• AKOS000558664
• 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4h,5h-pyrano[4,3-b]-pyran-3-carbonitrile
• SS-0767
• 315246-03-8
• AK-777/36504002
• AKOS016043040
• Oprea1_462609
• DTXSID501132186
• AB00074113-01
• SCHEMBL18719841
• 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile
• Oprea1_299984
• SR-01000408496-1
• 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyran-3-carbonitrile
• 4H,5H-Pyrano[4,3-b]pyran-3-carbonitrile, 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-
• 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile
• MFCD00543733
• STK019776

• MDL： MFCD00543733
• Inchi： 1S/C16H11FN2O3/c1-8-6-12-14(16(20)21-8)13(11(7-18)15(19)22-12)9-2-4-10(17)5-3-9/h2-6,13H,19H2,1H3
• InChI Key： JYVSBGRSWBOVMQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C#N)=C(N)OC2C=C(C)OC(C1=2)=O

Computed Properties

• Exact Mass: 298.07537038Da
• Monoisotopic Mass: 298.07537038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on <br>2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4,5-dihydropyrano[4,3-b]pyran-3-c arbonitrile

Comprehensive Overview of 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4,5-dihydropyrano[4,3-b]pyran-3-carbonitrile (CAS No. 315246-03-8)

The compound 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4,5-dihydropyrano[4,3-b]pyran-3-carbonitrile (CAS No. 315246-03-8) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex name reflects its intricate chemical architecture, featuring a pyrano[4,3-b]pyran core substituted with a 4-fluorophenyl group, a methyl moiety, and a carbonitrile functionality. This combination of structural elements makes it a promising candidate for various applications, particularly in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4,5-dihydropyrano[4,3-b]pyran-3-carbonitrile has surged due to their potential in addressing unmet medical needs. Researchers are particularly interested in its fluorophenyl and carbonitrile groups, which are known to enhance bioavailability and binding affinity in therapeutic agents. The compound's CAS No. 315246-03-8 is frequently searched in academic databases, underscoring its relevance in cutting-edge research.

The synthesis of 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4,5-dihydropyrano[4,3-b]pyran-3-carbonitrile involves multi-step organic reactions, often starting from readily available precursors like 4-fluorobenzaldehyde and malononitrile. Its pyrano[4,3-b]pyran scaffold is constructed through cyclization reactions, which are optimized for yield and purity. The presence of the amino and carbonitrile groups further allows for derivatization, making it a versatile intermediate in medicinal chemistry.

One of the most discussed topics in the context of CAS No. 315246-03-8 is its potential role in combating antibiotic resistance. With the rise of multidrug-resistant pathogens, scientists are exploring non-traditional chemical scaffolds, including pyrano[4,3-b]pyran derivatives, for their antimicrobial properties. The 4-fluorophenyl moiety, in particular, is being investigated for its ability to disrupt bacterial cell membranes, a mechanism that could bypass conventional resistance pathways.

Beyond pharmaceuticals, 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4,5-dihydropyrano[4,3-b]pyran-3-carbonitrile has applications in agrochemicals. Its structural features, such as the carbonitrile group, are associated with herbicidal and fungicidal activities. This aligns with the growing trend of developing eco-friendly agrochemicals that minimize environmental impact while maintaining efficacy. Searches for pyrano[4,3-b]pyran agrochemicals have increased, reflecting industry interest.

From a computational chemistry perspective, CAS No. 315246-03-8 is a subject of molecular docking studies. Researchers use in silico models to predict its interactions with biological targets, such as enzymes or receptors. The amino and fluorophenyl groups are often highlighted in these simulations for their hydrogen-bonding and hydrophobic interactions, respectively. Such studies are crucial for rational drug design and are frequently cited in peer-reviewed journals.

In conclusion, 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4,5-dihydropyrano[4,3-b]pyran-3-carbonitrile (CAS No. 315246-03-8) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to agrochemicals, make it a compound of enduring interest. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.